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Compound of Interest

Compound Name: Cyenopyrafen

Cat. No.: B1258504

A deep dive into the selective activity of the acaricide Cyenopyrafen reveals a significant
disparity in its effects on target pest mites compared to beneficial predatory mite populations.
This guide synthesizes available experimental data to provide a comprehensive comparison for
researchers and drug development professionals, detailing its mode of action, toxicity, and the
methodologies used for its evaluation.

Cyenopyrafen is a beta-ketonitrile derivative acaricide that has demonstrated high efficacy
against various life stages of spider mites, most notably the two-spotted spider mite,
Tetranychus urticae. Its mode of action is the inhibition of the mitochondrial electron transport
(MET) chain at complex Il (succinate dehydrogenase), placing it in the Insecticide Resistance
Action Committee (IRAC) Group 25. This targeted disruption of cellular respiration leads to
paralysis and eventual death of the mite. A key feature of Cyenopyrafen highlighted in multiple
studies is its selectivity, showing considerably lower toxicity to beneficial predatory mites, which
are crucial components of integrated pest management (IPM) programs.

Quantitative Comparison of Toxicity

The following tables summarize the lethal concentration (LC50) values of Cyenopyrafen
against the pest mite Tetranychus urticae and available toxicity data for the predatory mite
Neoseiulus californicus. The data clearly illustrates the high toxicity of Cyenopyrafen to the
target pest, while demonstrating a significantly lower impact on the beneficial predatory
species.

Table 1: Acute Toxicity of Cyenopyrafen on the Pest Mite, Tetranychus urticae
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Mite Stage LC50 (mglL) Bioassay Method Reference
Adults 0.240 Not Specified [1]
Eggs 0.097 Not Specified [1]
Adults 0.357 Not Specified [2]

Table 2: Effects of Cyenopyrafen on the Predatory Mite, Neoseiulus californicus

Mite Stage Observed Effect Bioassay Method Reference

Low toxicity, little
Adult Females & ) N

effect on reproduction Not Specified [3]
Nymphs )

and eclosion of eggs.

) No adverse effects on N
Overall Population ] Not Specified [1]
population growth.

Note: While specific LC50 values for predatory mites are not readily available in the reviewed
literature, the consistent reporting of "low toxicity" and minimal sublethal effects strongly

supports the selective nature of Cyenopyrafen.

Signaling Pathway and Mode of Action

Cyenopyrafen's primary target is the mitochondrial electron transport chain, a critical pathway
for cellular energy (ATP) production. Specifically, it inhibits Complex Il (Succinate
Dehydrogenase). This disruption of the electron flow prevents the oxidation of succinate to
fumarate and the subsequent transfer of electrons to ubiquinone, effectively halting cellular

respiration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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